N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C24H23N3O5S2/c1-2-31-20-7-5-6-17-14-21(32-22(17)20)19-15-33-24(25-19)26-23(28)16-8-10-18(11-9-16)34(29,30)27-12-3-4-13-27/h5-11,14-15H,2-4,12-13H2,1H3,(H,25,26,28)
• InChI Key: ZAIOFSNXSACDFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as EBTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EBTB belongs to the class of benzamide derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has been focused on synthesizing novel heterocyclic compounds derived from related structures, which have potential applications as anti-inflammatory and analgesic agents. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized from related compounds showing significant COX-2 inhibition, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

Cobalt(II) complexes of related compounds have shown fluorescence properties and anticancer activity, particularly against human breast cancer cell lines. This highlights the potential use of such structures in the development of new cancer therapies (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial Studies

Several studies have synthesized new pyridine derivatives with related structures, showing considerable antibacterial and antifungal activities. This suggests their potential application in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety, synthesized from precursors related to the query compound, have been evaluated for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This indicates the potential use of such compounds in agricultural pest control (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Synthesis of Pyridine Derivatives

Research into the synthesis of new pyridine derivatives and their biological screening has revealed a range of potential therapeutic applications. This includes compounds that exhibit significant anticancer activities, highlighting the relevance of such structural motifs in drug discovery (Patel & Agravat, 2008).